Cas no 43036-05-1 (3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile)

• Product Name: 3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile
• CAS No: 43036-05-1
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD02180764
• CID: 325339
• PubChem ID: 2735853
• Update Time: 2025-06-14

3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanenitrile,2-formyl-
• 3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile
• 3-(2-formylpyrrol-1-yl)propanenitrile
• 1-(2-Cyanoethyl)-1H-pyrrole-2-carboxaldehyde
• 3-(2-formylpyrrolyl)propanenitrile
• AC1Q6PVT
• CTK4I6918
• MolPort-000-146-529
• AKOS006229425
• DTXSID30370985
• WS-01382
• CS-0327352
• D86475
• 43036-05-1
• 3-(2-formyl-1H-pyrrol-1-yl)propanenitrile, AldrichCPR
• FT-0613551

• MDL： MFCD02180764
• Inchi： 1S/C8H8N2O/c9-4-2-6-10-5-1-3-8(10)7-11/h1,3,5,7H,2,6H2
• InChI Key： SUUQLYBKCBUSAR-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1CCC#N

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 130 °C
• Flash Point: 154.4°C
• Refractive Index: 1.546
• PSA: 45.79000
• LogP: 1.21428

3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile Security Information

• Hazard Category Code： 22-36-43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Additional information on 3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile

Comprehensive Overview of 3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile (CAS No. 43036-05-1)

3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile, identified by its CAS number 43036-05-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrrole and nitrile functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a formyl group attached to a pyrrole ring, enables diverse reactivity, making it valuable for constructing complex molecules.

In recent years, the demand for high-purity 3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile has surged due to its applications in the synthesis of biologically active compounds. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in drug discovery. For instance, pyrrole derivatives are frequently explored for their potential in treating metabolic disorders and inflammatory conditions, aligning with the growing focus on personalized medicine and targeted therapies.

The compound's nitrile moiety further enhances its utility in click chemistry and polymer science. With the rise of sustainable materials, 3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile is being investigated for its potential in creating biodegradable polymers and advanced coatings. This aligns with the global push toward green chemistry and eco-friendly manufacturing, topics frequently searched by professionals in the chemical industry.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to verify the purity and structure of CAS 43036-05-1. Quality control is critical, especially for pharmaceutical-grade batches, where impurities must be minimized to meet regulatory standards like ICH guidelines. This emphasis on quality resonates with the increasing consumer and regulatory focus on product safety and transparency.

From a commercial perspective, suppliers of 3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile often highlight its custom synthesis capabilities and scalability to meet bulk demands. The compound's stability under controlled conditions and compatibility with various solvents make it a preferred choice for industrial applications. Searches for reliable CAS 43036-05-1 suppliers and technical data sheets reflect the market's need for accessible and well-documented chemical resources.

In summary, 3-(2-Formyl-1H-pyrrol-1-yl)propanenitrile (CAS No. 43036-05-1) is a multifaceted compound with broad applications in cutting-edge research and industrial processes. Its relevance to drug development, sustainable materials, and high-performance chemistry ensures its continued prominence in scientific and commercial discussions. As innovation drives demand for specialized intermediates, this compound remains a key player in advancing modern chemistry.